Cas no 57076-73-0 (1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-)

• Product Name: 1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-
• CAS No: 57076-73-0
• MF: C₁₈H₂₈N₄O₃
• MW: 348.439924240112
• CID: 346546
• PubChem ID: 20299647
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-
• 1,3-dibutyl-7-(4-oxopentyl)purine-2,6-dione
• SCHEMBL11456819
• DTXSID30604813
• 57076-73-0
• 1,3-Dibutyl-7-(4-oxopentyl)-3,7-dihydro-1H-purine-2,6-dione

• Inchi： 1S/C18H28N4O3/c1-4-6-11-21-16-15(17(24)22(18(21)25)12-7-5-2)20(13-19-16)10-8-9-14(3)23/h13H,4-12H2,1-3H3
• InChI Key： UDIGDODUJVQRPE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCCC(C)=O)N(C(N1CCCC)=O)CCCC

Computed Properties

• Exact Mass: 348.21634
• Monoisotopic Mass: 348.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 75.51